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Compound of Interest

Compound Name: 28-Epirapamycin

Cat. No.: B570576 Get Quote

Essential Safety and Handling Guide for 28-
Epirapamycin
For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like 28-Epirapamycin is paramount. This guide provides immediate safety

and logistical information, including detailed operational and disposal plans, to foster a secure

laboratory environment. 28-Epirapamycin is an impurity and a semisynthetic derivative of

Rapamycin, a potent mTOR inhibitor.[1][2] Due to its pharmacological activity, it should be

handled with care, treating it as a hazardous material.

Hazard Identification and Safety Precautions
28-Epirapamycin, similar to its parent compound Rapamycin, is a potent, pharmacologically

active substance.[3] The primary hazards associated with Rapamycin, which should be

considered for 28-Epirapamycin, include suspected carcinogenicity, and potential damage to

fertility or an unborn child.

Precautionary Statements:

P201: Obtain special instructions before use.

P202: Do not handle until all safety precautions have been read and understood.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.
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P308+P313: IF exposed or concerned: Get medical advice/attention.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Safety Data
While a specific Occupational Exposure Limit (OEL) for 28-Epirapamycin has not been

established, the OEL for the closely related compound, Rapamycin (Sirolimus), can be used as

a conservative guideline.

Parameter Value Compound

Occupational Exposure Limit

(TWA)
0.2 µg/m³ Sirolimus (Rapamycin)

Oral LD50 (Mouse) > 2500 mg/kg Sirolimus (Rapamycin)

Aquatic Toxicity (Algae, EC50,

72h)
0.063 mg/L Sirolimus (Rapamycin)

Aquatic Toxicity (Daphnia,

EC50, 48h)
> 100 mg/L Sirolimus (Rapamycin)

Aquatic Toxicity (Fish, LC50,

96h)
> 100 mg/L Sirolimus (Rapamycin)

TWA: Time-Weighted Average

Operational Plan: Step-by-Step Handling
Procedures
This protocol outlines the essential steps for safely handling 28-Epirapamycin in a laboratory

setting.
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Training: Ensure all personnel have been trained on the hazards and safe handling

procedures for potent compounds.

Safety Data Sheet (SDS): Locate and review the SDS for Rapamycin and any available

information for 28-Epirapamycin.

Engineering Controls: Verify that the designated handling area, such as a chemical fume

hood or a Class II Biosafety Cabinet, is functioning correctly.

Personal Protective Equipment (PPE): Assemble all required PPE in a clean area.

Emergency Preparedness: Confirm the location and functionality of the nearest emergency

eyewash station and safety shower.

Required Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial for minimizing exposure.

PPE Category Item Specifications

Hand Protection Double Gloves
Wear two pairs of nitrile or

other impervious gloves.

Body Protection Protective Gown

A disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.

Eye/Face Protection Safety Goggles & Face Shield

Use chemical safety goggles

and a face shield for

comprehensive protection.

Respiratory Protection Respirator

A NIOSH-approved respirator

is required when handling the

powder form or when there is a

risk of aerosol generation.

Handling Protocol
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Designated Area: All handling of 28-Epirapamycin should be conducted within a certified

chemical fume hood or other suitable containment device.

Weighing: When weighing the solid compound, do so in a containment unit to prevent dust

dissemination.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Avoid Contamination: Do not eat, drink, or smoke in the handling area.

Glove Changes: Change gloves immediately if they become contaminated, torn, or

punctured.

Post-Handling Procedures
Decontamination: Wipe down all surfaces in the handling area with an appropriate

deactivating solution, followed by a cleaning agent.

PPE Removal: Remove PPE in the designated doffing area, being careful to avoid self-

contamination. Dispose of single-use PPE as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 28-Epirapamycin and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation: All solid waste, including contaminated PPE, weigh boats, and

consumables, must be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of 28-Epirapamycin should be collected in a separate,

sealed, and clearly labeled hazardous liquid waste container.

Container Labeling: All waste containers must be labeled with "Hazardous Waste" and the

chemical name "28-Epirapamycin".
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Disposal Vendor: Arrange for the pickup and disposal of hazardous waste through a certified

environmental management company, following all local, state, and federal regulations.

Visual Workflow for Safe Handling
The following diagram illustrates the logical flow of the safety and handling procedures for 28-
Epirapamycin.
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Workflow for Safe Handling of 28-Epirapamycin
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Caption: Logical workflow for the safe handling of 28-Epirapamycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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